Cas no 23929-35-3 (3-(4-Chlorophenyl)sulfonylbenzenamine)

• Product Name: 3-(4-Chlorophenyl)sulfonylbenzenamine
• CAS No: 23929-35-3
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD27947883
• CID: 2837229
• PubChem ID: 12138867
• Update Time: 2025-05-22

3-(4-Chlorophenyl)sulfonylbenzenamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)sulfonylbenzenamine
• EN300-319070
• Benzenamine, 3-[(4-chlorophenyl)sulfonyl]-
• 23929-35-3
• 3-(4-CHLOROBENZENESULFONYL)ANILINE
• 3-[(4-Chlorophenyl)sulfonyl]benzenamine
• DTXSID60478327

• MDL： MFCD27947883
• Inchi： 1S/C12H10ClNO2S/c13-9-4-6-11(7-5-9)17(15,16)12-3-1-2-10(14)8-12/h1-8H,14H2
• InChI Key： JRPXEHHMKHOQGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 267.0120774Da
• Monoisotopic Mass: 267.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-Chlorophenyl)sulfonylbenzenamine

3-(4-Chlorophenyl)sulfonylbenzenamine: A Comprehensive Overview

3-(4-Chlorophenyl)sulfonylbenzenamine, identified by the CAS number 23929-35-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl group attached to a benzene ring substituted with a 4-chlorophenyl moiety. The compound's structure not only imparts it with distinct chemical properties but also positions it as a valuable intermediate in the synthesis of various advanced materials and pharmaceutical agents.

The synthesis of 3-(4-Chlorophenyl)sulfonylbenzenamine involves a series of carefully controlled reactions, often utilizing aromatic substitution and sulfonation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing. Researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity, making this compound more accessible for large-scale applications.

In terms of chemical properties, 3-(4-Chlorophenyl)sulfonylbenzenamine exhibits notable thermal stability and high solubility in polar solvents. These characteristics make it an ideal candidate for applications in high-temperature environments or as a component in polymer blends. Moreover, the compound's electronic properties have been leveraged in the development of novel optoelectronic materials, where its ability to modulate light absorption and emission spectra is highly advantageous.

Recent studies have highlighted the potential of 3-(4-Chlorophenyl)sulfonylbenzenamine in drug delivery systems. Its ability to form stable complexes with bioactive molecules has led to its exploration as a carrier for targeted drug delivery. Additionally, the compound has shown promise in enhancing the bioavailability of certain pharmaceutical agents, making it a valuable addition to medicinal chemistry research.

The environmental impact of 3-(4-Chlorophenyl)sulfonylbenzenamine has also been a focus of recent investigations. Researchers have assessed its biodegradability and toxicity profiles, with findings indicating that under specific conditions, the compound can undergo efficient microbial degradation. This information is crucial for ensuring its safe handling and disposal in industrial settings.

In conclusion, 3-(4-Chlorophenyl)sulfonylbenzenamine, CAS number 23929-35-3, stands as a versatile and multifaceted compound with applications spanning multiple disciplines. Its structural uniqueness, coupled with advancements in synthesis and application techniques, positions it as a key player in future innovations across chemistry and materials science.